Cas no 1413367-76-6 (tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate
• CAS No: 1413367-76-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD29918585
• CID: 4595087
• PubChem ID: 67986310
• Update Time: 2024-11-02

tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate
• cis-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
• (3R,5S)-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
• tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate
• SB23122
• 1-Boc-(3R,5S)-3-Amino-5-methylpiperidine
• 1-Piperidinecarboxylic acid, 3-amino-5-methyl-, 1,1-dimethylethyl ester, (3R,5S)-rel-
• CS-0058586
• 1860012-52-7
• MFCD28368518
• 1413367-76-6
• MFCD29918585
• AS-52727
• SCHEMBL9962427
• P15554
• P15579
• cis-tert-Butyl3-amino-5-methylpiperidine-1-carboxylate
• AKOS027337272

• MDL： MFCD29918585
• Inchi： 1S/C11H22N2O2/c1-8-5-9(12)7-13(6-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： PLLHWQMECGKRCY-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@H](C)C1)N)=O

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6
• Molecular Weight: 214.30

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.8±33.0 ºC (760 Torr),
• Flash Point: 127.8±25.4 ºC,
• Solubility: Slightly soluble (6.6 g/l) (25 º C),